1-(4-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate

• IUPAC Name: 1-[(4-chlorophenyl)methyl]-4-[(2-fluorophenyl)methyl]piperazine;oxalic acid
• InChI: InChI=1S/C18H20ClFN2.C2H2O4/c19-17-7-5-15(6-8-17)13-21-9-11-22(12-10-21)14-16-3-1-2-4-18(16)20;3-1(4)2(5)6/h1-8H,9-14H2;(H,3,4)(H,5,6)
• InChI Key: VJVZKQFUACQZCF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=C(C=C2)Cl)CC3=CC=CC=C3F.C(=O)(C(=O)O)O
• Molecular Formula: C20H22ClFN2O4
• Molecular Weight: 408.8 g/mol

Description

1-(4-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a derivative of piperazine, a cyclic organic compound that has been used in the synthesis of various drugs and pharmaceuticals. The synthesis and properties of 1-(4-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate have been extensively studied, and its potential applications in scientific research have been explored.

Mechanism of Action

The mechanism of action of 1-(4-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate involves the modulation of neurotransmitter receptor activity. This compound has been shown to bind to specific sites on these receptors and alter their function, leading to changes in neuronal signaling and behavior. The exact mechanism of action of this compound is still under investigation, and further studies are needed to fully understand its effects.
Biochemical and physiological effects:
1-(4-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate has been shown to have various biochemical and physiological effects, including changes in neurotransmitter release, neuronal excitability, and behavior. This compound has been used to study the role of neurotransmitter receptors in various physiological processes, including mood regulation, addiction, and pain perception.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate in lab experiments include its high purity, stability, and specificity for certain neurotransmitter receptors. This compound can be used as a tool compound to study the function of these receptors and their role in various physiological processes. However, the limitations of using this compound include its potential toxicity and the need for careful handling and disposal.

Future Directions

There are several future directions for the study of 1-(4-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate. One area of research is the development of new derivatives of this compound with improved specificity and potency for certain neurotransmitter receptors. Another area of research is the application of this compound in drug discovery, particularly for the development of new treatments for mood disorders, addiction, and pain. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.

Synthesis Methods

The synthesis of 1-(4-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate involves the reaction of 4-chlorobenzyl chloride and 2-fluorobenzylamine with piperazine in the presence of a suitable solvent and base. The reaction proceeds through a series of intermediates, which are subsequently converted to the final product by the addition of oxalic acid. The synthesis of this compound has been optimized to obtain high yields and purity, and various modifications have been made to the reaction conditions to improve the process.

Scientific Research Applications

1-(4-chlorobenzyl)-4-(2-fluorobenzyl)piperazine oxalate has been used in various scientific research applications, including drug discovery, neuroscience, and molecular biology. This compound has been shown to modulate the activity of various neurotransmitter receptors, including serotonin, dopamine, and norepinephrine receptors. It has also been used as a tool compound to study the function of these receptors and their role in various physiological processes.